Cas no 4430-31-3 (Octahydro-2H-chromen-2-one)
Octahydro-2H-chromen-2-one structure
Octahydro-2H-chromen-2-one
4430-31-3
C9H14O2
154.2063
MFCD00221714
45045
Octahydro-2H-chromen-2-one Properties
Names and Identifiers
-
- Octahydrocoumarin
- Octahydro-2H-1-benzopyran-2-one
- 3,4,4a,5,6,7,8,8a-octahydrochromen-2-one
- 1-oxadecal-2-one
- 2H-1-Benzopyran-2-one,octahydro
- Bicyclononalactone
- COUMARIN,OCTAHYDRO
- Cyclohexyl lactone
- EINECS 224-623-4
- FEMA No. 3791
- hexahydrocoumarin
- Octahydro-1-benzopyran-2-one
- octahydro-2H-chromen-2-one
- octahydrochromen-2-one
- octahydro-coumari
- octahydro-2h-1-benzopyran-2-on
- Cyclohexyllactone
- 2H-1-Benzopyran-2-one, octahydro-
- COUMARIN, OCTAHYDRO-
- MSFLYJIWLHSQLG-UHFFFAOYSA-N
- perhydrocoumarin
- octahydrocoumarine
- octahydro-coumarin
- Octahydrocoumarin, 8CI
- Octahydro-2H-chromen-2-one #
- +Expand
-
- MFCD00221714
- MSFLYJIWLHSQLG-UHFFFAOYSA-N
- 1S/C9H14O2/c10-9-6-5-7-3-1-2-4-8(7)11-9/h7-8H,1-6H2
- O1C(C([H])([H])C([H])([H])C2([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C12[H])=O
Computed Properties
- 154.09900
- 0
- 2
- 0
- 11
- 165
- 1.9
- 26.3
Experimental Properties
- 1.88220
- 26.30000
- n20/D 1.492(lit.)
- 145°C at 16 mmHg
- >230 °F
- 3791 | OCTAHYDROCOUMARIN
- 1.092 g/mL at 25 °C(lit.)
Octahydro-2H-chromen-2-one Price
Octahydro-2H-chromen-2-one Suppliers
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:4430-31-3)
TANG SI LEI
15026964105
2881489226@qq.com
Octahydro-2H-chromen-2-one Related Literature
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Ramesh M. Patel,Vedavati G. Puranik,Narshinha P. Argade Org. Biomol. Chem. 2011 9 6312
-
Jean-Fran?ois Parent,Pierre Deslongchamps Org. Biomol. Chem. 2016 14 11183
-
3. Stereoelectronic effects at oxygen. The hydrolysis of 2-aryloxy-trans-1-oxadecalinsSosale Chandrasekhar,Anthony J. Kirby,Robert J. Martin J. Chem. Soc. Perkin Trans. 2 1983 1619
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Hanane Bouanou,Rubén Tapia,M. José Cano,Jose M. Ramos,Esteban Alvarez,Ettahir Boulifa,Abdelaziz Dahdouh,Ahmed I. Mansour,Ramón Alvarez-Manzaneda,Rachid Chahboun,Enrique Alvarez-Manzaneda Org. Biomol. Chem. 2014 12 667
-
5. Absence of stereoelectronic control in the hydrolysis of a conformationally locked acetalSosale Chandrasekhar,Anthony J. Kirby J. Chem. Soc. Chem. Commun. 1978 171
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6. Studies on bicyclononanes. Part IV. 2-Dialkylaminobicyclononan-9-ols and related compoundsC. S. Dean,J. R. Dixon,S. H. Graham,D. O. Lewis J. Chem. Soc. C 1968 1491
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:4430-31-3)Octahydro-2H-chromen-2-one
99%
100g
164.0